Cas no 2640959-38-0 (N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide)

• Product Name: N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide
• CAS No: 2640959-38-0
• MF: C₁₄H₁₆F₃N₃O₂
• MW: 315.290953636169
• CID: 5318040
• PubChem ID: 155799734
• Update Time: 2025-06-13

N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040723900
• F6752-4033
• N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide
• 2640959-38-0
• N-Cyclopropyl-4-[3-(trifluoromethyl)-2-pyridinyl]-2-morpholinecarboxamide

• Inchi： 1S/C14H16F3N3O2/c15-14(16,17)10-2-1-5-18-12(10)20-6-7-22-11(8-20)13(21)19-9-3-4-9/h1-2,5,9,11H,3-4,6-8H2,(H,19,21)
• InChI Key： DLVHZCRCJQKXGD-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2C(F)(F)F)CCOC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 315.11946125g/mol
• Monoisotopic Mass: 315.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.9±50.0 °C(Predicted)
• pka: 14.50±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide

Research Brief on N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide (CAS: 2640959-38-0)

N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide (CAS: 2640959-38-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine-2-carboxamide scaffold and trifluoromethylpyridine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense research interest.

The synthesis of N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide involves a multi-step process that includes the cyclopropanation of the carboxamide group and the introduction of the trifluoromethylpyridine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, including the cyclopropyl group and the trifluoromethyl substituent, are believed to contribute to its enhanced metabolic stability and binding affinity to target proteins.

Pharmacological studies have demonstrated that N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. In particular, it has shown high selectivity for kinases such as PI3K and mTOR, which are critical targets in cancer therapy. Preliminary in vitro and in vivo studies have revealed its ability to suppress tumor growth and reduce inflammatory responses, suggesting its potential as a dual-acting therapeutic agent.

Recent research has also explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide has favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for drug development. Additionally, its low toxicity profile in animal models further supports its potential for clinical translation.

In conclusion, N-cyclopropyl-4-[3-(trifluoromethyl)pyridin-2-yl]morpholine-2-carboxamide (CAS: 2640959-38-0) represents a promising candidate for further development in the treatment of cancer and inflammatory diseases. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable lead compound in drug discovery. Future research should focus on optimizing its therapeutic efficacy and safety profile through advanced preclinical and clinical studies.